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Compound of Interest

Compound Name: HSD-016

Cat. No.: B1256997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HSD-016 is a potent and selective, orally active inhibitor of 11β-hydroxysteroid dehydrogenase

type 1 (11β-HSD1).[1][2] Its CAS number is 946396-92-5.[1] Developed as a potential

therapeutic agent for type 2 diabetes, HSD-016 has undergone preclinical and Phase 1 clinical

investigations.[1][2] This guide provides a comprehensive overview of the technical data and

research associated with HSD-016, including its chemical properties, mechanism of action,

synthesis, and data from in vitro, in vivo, and clinical studies.

Physicochemical Properties
HSD-016 is a white to off-white solid.[1] It is soluble in DMSO at a concentration of 100 mg/mL

(194.38 mM), requiring ultrasonication for complete dissolution.[1]
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Property Value Reference

Molecular Formula C21H21F7N2O3S [1]

Molecular Weight 514.46 g/mol [1]

Melting Point 102-104 °C [1]

Boiling Point (Predicted) 563.9±60.0 °C [1]

Density (Predicted) 1.421±0.06 g/cm3 [1]

pKa (Predicted) 11.60±0.15 [1]

Storage Temperature -20°C [1]

Mechanism of Action and Signaling Pathway
HSD-016 exerts its therapeutic effect by inhibiting the 11β-HSD1 enzyme. This enzyme is a key

regulator of intracellular glucocorticoid levels, catalyzing the conversion of inactive cortisone to

active cortisol in humans (and corticosterone in rodents).[3][4] In target tissues such as the liver

and adipose tissue, elevated levels of cortisol can contribute to insulin resistance and other

metabolic dysfunctions characteristic of type 2 diabetes. By inhibiting 11β-HSD1, HSD-016
reduces the local concentration of active glucocorticoids, thereby improving insulin sensitivity

and glucose metabolism.[2][3]

The signaling pathway influenced by HSD-016 is depicted below:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://go.drugbank.com/drugs/DB12419/clinical_trials?conditions=DBCOND0114743&phase=1&purpose=treatment&status=completed
https://go.drugbank.com/drugs/DB12419/clinical_trials?conditions=DBCOND0114743&phase=1&purpose=treatment&status=completed
https://go.drugbank.com/drugs/DB12419/clinical_trials?conditions=DBCOND0114743&phase=1&purpose=treatment&status=completed
https://go.drugbank.com/drugs/DB12419/clinical_trials?conditions=DBCOND0114743&phase=1&purpose=treatment&status=completed
https://go.drugbank.com/drugs/DB12419/clinical_trials?conditions=DBCOND0114743&phase=1&purpose=treatment&status=completed
https://go.drugbank.com/drugs/DB12419/clinical_trials?conditions=DBCOND0114743&phase=1&purpose=treatment&status=completed
https://go.drugbank.com/drugs/DB12419/clinical_trials?conditions=DBCOND0114743&phase=1&purpose=treatment&status=completed
https://www.benchchem.com/product/b1256997?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/jm025530f
https://academic.oup.com/edrv/article/34/4/525/2354661
https://www.benchchem.com/product/b1256997?utm_src=pdf-body
https://www.iomcworld.com/proceedings/development-of-hsd016-and-hsd621-as-potential-agents-for-the-treatment-of-type-2-diabetes-23288.html
https://pubs.acs.org/doi/10.1021/jm025530f
https://www.benchchem.com/product/b1256997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Incubation & Reaction Detection & AnalysisPrepare Reagents:
- 11β-HSD1 Microsomes

- NADPH
- [³H]cortisone

- HSD-016
- SPA Beads with Antibody

Incubate Microsomes,
NADPH, [³H]cortisone,

and HSD-016

Enzymatic Conversion:
[³H]cortisone -> [³H]cortisol

Add Antibody-Coated
SPA Beads

Measure Scintillation Signal
Calculate % Inhibition

and IC50

Screening & Enrollment

Treatment & Monitoring

Data Analysis

Screen Healthy Volunteers
(Inclusion/Exclusion Criteria)

Enroll Eligible Subjects

Randomize to HSD-016
or Placebo

Administer Single or
Multiple Ascending Doses

Monitor for Safety
(Adverse Events, Vitals, ECG)

Collect Blood and Urine
Samples at Predetermined

Timepoints

Safety and Tolerability
Assessment

Pharmacokinetic Analysis:
- Cmax, Tmax, AUC, t1/2

Pharmacodynamic Analysis:
- Urinary Cortisol/Cortisone Ratio
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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